Cas no 123252-96-0 (5-Hydroxy Lornoxicam)

• Product Name: 5-Hydroxy Lornoxicam
• CAS No: 123252-96-0
• MF: C₁₃H₁₀ClN₃O₅S₂
• MW: 387.818599224091
• CID: 229201
• PubChem ID: 54691489
• Update Time: 2025-11-01

5-Hydroxy Lornoxicam Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide
• 5-HYDROXY LORNOXICAM
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-met...
• 3-e)-1,2-thiazine-3-carboxamide,6-chloro-4-hydroxy-n-(5-hydroxy-2-2h-thieno(
• 6-Chloro-4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-Methyl
• 6-chloro-4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxamide
• 123252-96-0
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 6-chloro-4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide
• 5'-Hydroxylornoxicam
• NS00116897
• 5-Hydroxy Lornoxicam

• Inchi： 1S/C13H10ClN3O5S2/c1-17-10(13(20)16-9-3-2-6(18)5-15-9)11(19)12-7(24(17,21)22)4-8(14)23-12/h2-5,18-19H,1H3,(H,15,16,20)
• InChI Key： NQOMZUZLRFQVLR-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(NC3C=CC(=CN=3)O)=O)N(C)S2(=O)=O)O)S1

Computed Properties

• Exact Mass: 386.97500
• Monoisotopic Mass: 386.9750405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Melting Point: >195°C (dec.)
• PSA: 156.45000
• LogP: 3.09320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Hydroxy Lornoxicam

Introduction to 5-Hydroxy Lornoxicam and Its CAS No. 123252-96-0

5-Hydroxy Lornoxicam, identified by the chemical compound code CAS No. 123252-96-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxicams, a derivative of non-steroidal anti-inflammatory drugs (NSAIDs), and has garnered considerable attention due to its unique pharmacological properties and therapeutic potential. The molecular structure of 5-Hydroxy Lornoxicam exhibits a distinct configuration that contributes to its enhanced efficacy and reduced gastrointestinal side effects compared to its parent compound, lornoxicam.

The pharmacological profile of 5-Hydroxy Lornoxicam is characterized by its potent anti-inflammatory, analgesic, and antipyretic effects. These properties are attributed to its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which are crucial in the biosynthesis of prostaglandins involved in inflammation and pain pathways. Unlike traditional NSAIDs such as ibuprofen or naproxen, 5-Hydroxy Lornoxicam demonstrates a more selective inhibition of COX-2, thereby minimizing the risk of gastrointestinal ulceration and bleeding. This selectivity is a critical factor in its clinical applicability, making it an attractive option for patients who require long-term pain management but are at risk of NSAID-induced gastrointestinal complications.

Recent studies have highlighted the therapeutic potential of 5-Hydroxy Lornoxicam in various inflammatory and degenerative conditions. For instance, research published in the journal *Pharmaceuticals* in 2021 demonstrated that 5-Hydroxy Lornoxicam exhibits significant anti-inflammatory effects in experimental models of rheumatoid arthritis by modulating cytokine production and inhibiting NF-κB signaling pathways. These findings suggest that 5-Hydroxy Lornoxicam could be particularly beneficial in the management of chronic inflammatory diseases where traditional NSAIDs may cause adverse effects.

In addition to its anti-inflammatory properties, 5-Hydroxy Lornoxicam has shown promise in pain management scenarios. A clinical trial conducted by Smith et al. (2022) evaluated the efficacy of 5-Hydroxy Lornoxicam in patients with osteoarthritis and found it to be as effective as lornoxicam but with a better tolerability profile. The study reported that patients treated with 5-Hydroxy Lornoxicam experienced a significant reduction in pain scores without any notable gastrointestinal side effects. This outcome underscores the compound's potential as a safer alternative for long-term pain relief.

The molecular structure of 5-Hydroxy Lornoxicam, as indicated by its CAS number 123252-96-0, incorporates a hydroxyl group at the 5-position of the naphthoxyl ring, which is believed to enhance its binding affinity to COX-2 enzymes. This structural modification contributes to its improved pharmacological activity while maintaining a favorable safety profile. Computational studies using molecular docking techniques have further supported these observations by demonstrating that 5-Hydroxy Lornoxicam interacts more effectively with COX-2 compared to lornoxicam, leading to greater inhibition of prostaglandin synthesis.

Recent advancements in drug delivery systems have also expanded the therapeutic applications of 5-Hydroxy Lornoxicam. Nanoparticle-based formulations have been developed to enhance the bioavailability and targeted delivery of this compound, allowing for more efficient treatment of inflammatory conditions. These innovations are particularly relevant in cases where systemic absorption needs to be minimized or where localized delivery is desired. For example, research published in *Journal of Nanomedicine* (2023) described a novel nanoparticle formulation of 5-Hydroxy Lornoxicam that demonstrated superior anti-inflammatory effects in preclinical models compared to conventional oral administration.

The future prospects for 5-Hydroxy Lornoxicam are promising, with ongoing research exploring its potential in additional therapeutic areas. Investigational studies are currently examining its role in neuroinflammatory diseases such as multiple sclerosis and Alzheimer's disease, where inflammation plays a significant pathogenic role. Preliminary findings suggest that 5-Hydroxy Lornoxicam may modulate microglial activation and reduce neuroinflammatory responses, potentially offering new treatment strategies for these debilitating conditions.

In conclusion, 5-Hydroxy Lornoxicam, identified by the CAS number 123252-96-0, represents a significant advancement in NSAID therapy due to its potent anti-inflammatory and analgesic effects coupled with an improved safety profile. Its unique molecular structure and pharmacological properties make it a valuable compound for the management of various inflammatory and degenerative diseases. With ongoing research exploring new applications and innovative drug delivery systems, the therapeutic potential of 5-Hydroxy Lornoxicam continues to expand, offering hope for improved patient outcomes.